2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-methylacetamide

• IUPAC Name: 2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-methylacetamide
• InChI: InChI=1S/C17H16FN5O3S/c1-19-11(24)8-27-15-12-14(22(2)17(26)23(3)16(12)25)20-13(21-15)9-6-4-5-7-10(9)18/h4-7H,8H2,1-3H3,(H,19,24)
• InChI Key: KBYMNMXDKCTBFQ-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CSC1=NC(=NC2=C1C(=O)N(C(=O)N2C)C)C3=CC=CC=C3F
• Molecular Formula: C17H16FN5O3S
• Molecular Weight: 389.4 g/mol

Description

2-[7-(2-fluorophenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanyl-N-methylacetamide is a useful research compound. Its molecular formula is C17H16FN5O3S and its molecular weight is 389.41. The purity is usually 95%.
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Scientific Research Applications

Quantum Chemical Insight and Antiviral Activity

Research has demonstrated the synthesis and characterization of related antiviral active molecules, focusing on their molecular structure, vibrational assignments, and potential energy distributions. A study revealed the antiviral potency of a similar compound by docking against SARS-CoV-2 protein, indicating its potential as an antiviral agent. The molecule's geometry, bond orbital calculations, and vibrational modes were comprehensively analyzed, suggesting its effectiveness against COVID-19 (S. Mary et al., 2020).

Crystal Structures and Molecular Interactions

Crystallographic studies have highlighted the unique structural features of related compounds, including their conformation and intramolecular hydrogen bond stabilization. These insights are crucial for understanding the molecular basis of their biological activities and drug design applications (S. Subasri et al., 2016).

Antimicrobial and Antitubercular Activities

Novel derivatives have been synthesized and evaluated for their antimicrobial activity against various bacterial and fungal strains, as well as their in vitro antitubercular activity. This research underscores the compound's potential in developing new antibacterial and antituberculosis drugs (J.J. Majithiya & B. Bheshdadia, 2022).

Synthesis of Novel Compounds and Biological Evaluation

Another study focused on the synthesis of novel compounds derived from similar molecular structures, showing significant anti-inflammatory and analgesic properties. These findings contribute to the development of new therapeutic agents with potential benefits in treating inflammation and pain (A. Abu‐Hashem et al., 2020).

Translocator Protein (TSPO) Ligands for Neuroinflammation Imaging

Research into pyrazolo[1,5-a]pyrimidines, closely related to the compound , has led to the development of TSPO ligands. These ligands have shown promise in imaging neuroinflammatory processes, highlighting the compound's applicability in neurology and oncology imaging (Annelaure Damont et al., 2015).

Mechanism of Action

Target of Action

• MAPKAPK2 is a serine/threonine kinase involved in cellular stress responses, inflammation, and cell survival .

Biochemical Pathways

This compound affects several pathways:
It acts as an inhibitor for cAMP-phosphodiesterase in platelets. It prevents the absorption of vascular and blood cells, supporting adenosine’s anti-thrombocytopenic effects. It strengthens PGI2’s anti-aggregation activity and enhances its biosynthesis. It contributes to reducing pulmonary hypertension .